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Compound of Interest

Compound Name: Spironolactone-d3-1

Cat. No.: B12406257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Spironolactone-d3, a deuterated analog

of the potassium-sparing diuretic, Spironolactone. This document details its commercial

availability from various suppliers, offers a comprehensive experimental protocol for its use as

an internal standard in bioanalytical methods, and illustrates the key signaling pathway through

which its non-deuterated counterpart, Spironolactone, exerts its therapeutic effects. The

information herein is intended to support research, development, and analytical activities

involving Spironolactone.

Commercial Availability and Suppliers of
Spironolactone-d3
Spironolactone-d3 is available from several reputable chemical suppliers catering to the

research and pharmaceutical industries. The following table summarizes the key specifications

of Spironolactone-d3 offered by various commercial vendors. Researchers are advised to

consult the suppliers' websites and Certificates of Analysis for the most current and detailed

information.
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Supplier
Catalog
Number

Purity (by
HPLC)

Isotopic
Enrichment

Formulation

Cayman

Chemical
43592 ≥95% Not specified Solid

Simson Pharma

Limited
S410005 Not specified Not specified In Stock

ESS Chem Co. ESS0196 99.9% 99 atom % D Solid

MedchemExpres

s
HY-B0561S1 99.82% 99% Solid

TargetMol T6558 Not specified Not specified Solid

Clearsynth CS-O-00897 Not specified Not specified In Stock

Experimental Protocol: Quantification of
Spironolactone in Human Plasma using
Spironolactone-d3 as an Internal Standard by LC-
MS/MS
The following protocol is a representative method for the quantitative analysis of

Spironolactone in a biological matrix, such as human plasma, using Spironolactone-d3 as an

internal standard (IS). This method is based on established bioanalytical techniques and can

be adapted for various research applications.[1][2]

Materials and Reagents
Spironolactone (Reference Standard)

Spironolactone-d3 (Internal Standard)

Methanol (HPLC grade)

Formic acid (LC-MS grade)
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Methyl tert-butyl ether (MTBE)

Methylene chloride (DCM)

Ultrapure water

Human plasma (blank)

Preparation of Standard and Quality Control (QC)
Solutions

Stock Solutions (1 mg/mL): Accurately weigh and dissolve Spironolactone and

Spironolactone-d3 in methanol to prepare individual stock solutions.

Working Standard Solutions: Serially dilute the Spironolactone stock solution with

methanol:water (1:1, v/v) to prepare working standard solutions for the calibration curve.

Internal Standard Working Solution (100 ng/mL): Dilute the Spironolactone-d3 stock solution

with methanol:water (1:1, v/v).

Calibration Standards and QC Samples: Spike blank human plasma with the appropriate

working standard solutions to prepare calibration standards and QC samples at various

concentrations.

Sample Preparation (Liquid-Liquid Extraction)
To 200 µL of plasma sample (calibration standard, QC, or unknown), add 25 µL of the

internal standard working solution (Spironolactone-d3, 100 ng/mL).

Vortex the samples for 30 seconds.

Add 1 mL of extraction solvent (MTBE:DCM, 80:20, v/v).

Vortex for 10 minutes.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.
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Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
Liquid Chromatography (LC) System: A high-performance liquid chromatography system

capable of gradient elution.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source.

Parameter Condition

Column C18 column (e.g., 3.0 x 100 mm, 3 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in methanol

Gradient Elution Isocratic: 70% B

Flow Rate 320 µL/min

Injection Volume 5 µL

Ionization Mode Positive Electrospray Ionization (ESI+)

MRM Transitions

Spironolactone: m/z 341.2 →

107.2Spironolactone-d3: m/z 344.2 → 107.2

(adjust based on specific d-labeling)

Collision Energy Optimized for specific instrument

Dwell Time 100 ms

Data Analysis
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Quantify the concentration of Spironolactone in the unknown samples by constructing a

calibration curve of the peak area ratio of Spironolactone to Spironolactone-d3 versus the

nominal concentration of the calibration standards.

Signaling Pathway of Spironolactone Action
Spironolactone primarily acts as a competitive antagonist of the mineralocorticoid receptor

(MR). The following diagram illustrates the classical genomic signaling pathway of aldosterone

and its inhibition by Spironolactone.

Caption: Mineralocorticoid Receptor Signaling Pathway and Spironolactone Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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